Cas no 1089307-23-2 (2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride)

• Product Name: 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride
• CAS No: 1089307-23-2
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 1190508
• Update Time: 2025-10-30

2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-n,n-dimethylcathinone (hydrochloride)
• 2-(dimethylamino)-1-(4-methoxyphenyl)-1-propanone,monohydrochloride
• 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride

• Inchi： 1S/C12H17NO2.ClH/c1-9(13(2)3)12(14)10-5-7-11(15-4)8-6-10;/h5-9H,1-4H3;1H
• InChI Key： JAYJRDVVNSUBJQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)OC)C(C)N(C)C

Computed Properties

• Exact Mass: 243.1026065 g/mol
• Monoisotopic Mass: 243.1026065 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 243.73
• Topological Polar Surface Area: 29.5

Additional information on 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride

Introduction to 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride (CAS No. 1089307-23-2)

2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride, also known by its CAS number 1089307-23-2, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amphetamine and exhibits a unique combination of structural features that contribute to its pharmacological properties. The compound's structure includes a dimethylamino group, a methoxyphenyl group, and a ketone functional group, which collectively influence its biological activity and potential therapeutic applications.

The structure of 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride consists of a benzene ring substituted with a methoxy group at the para position, an alkyl chain containing a ketone group, and a dimethylamino group. These structural elements are crucial for its interaction with various biological targets, such as receptors and enzymes. The presence of the hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical formulations.

Recent research has focused on the potential therapeutic applications of 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride. Studies have shown that this compound exhibits significant activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. This makes it a promising candidate for the development of new treatments for neurological disorders such as depression, anxiety, and Parkinson's disease. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride demonstrated potent antidepressant-like effects in animal models, suggesting its potential as an antidepressant agent.

In addition to its potential as a therapeutic agent, 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride has been investigated for its role in drug discovery and development. Its unique structure allows it to serve as a lead compound for the synthesis of more potent and selective derivatives. Researchers have used this compound as a starting point to develop novel molecules with improved pharmacological profiles, including enhanced efficacy and reduced side effects. A notable example is the development of derivatives with increased selectivity for dopamine D₃ receptors, which are implicated in various neuropsychiatric disorders.

The pharmacokinetic properties of 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It is rapidly absorbed after oral administration and has good bioavailability. The compound is metabolized primarily by cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted via the urine. These pharmacokinetic properties make it an attractive candidate for further clinical development.

Safety is a critical consideration in the development of any new pharmaceutical agent. Preclinical studies have indicated that 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride has a favorable safety profile at therapeutic doses. However, like many compounds with central nervous system (CNS) activity, it may have potential side effects such as cardiovascular effects and changes in blood pressure. Therefore, careful monitoring is necessary during clinical trials to ensure patient safety.

The clinical development of 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride is currently underway. Phase I clinical trials have been completed, demonstrating the compound's safety and tolerability in healthy volunteers. Phase II trials are currently underway to evaluate its efficacy in treating specific neurological disorders. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide further development efforts.

In conclusion, 2-(Dimethylamino)-1-(4-methoxyphenyl)propan-1-one;hydrochloride (CAS No. 1089307-23-2) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structure and pharmacological properties make it an attractive candidate for the development of new treatments for neurological disorders. Ongoing research and clinical trials will continue to elucidate its therapeutic potential and guide its future applications in medicine.